Cas no 1804368-53-3 (2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile)

• Product Name: 2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile
• CAS No: 1804368-53-3
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4854764
• Update Time: 2025-10-10

2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile

• Inchi： 1S/C9H9F2N3O/c1-15-7-4-5(8(10)11)6(2-3-12)14-9(7)13/h4,8H,2H2,1H3,(H2,13,14)
• InChI Key： ZRPLVJFKLBJIOK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N)N=C1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.8
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile

Introduction to 2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile (CAS No. 1804368-53-3)

2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile (CAS No. 1804368-53-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile is a heterocyclic compound with a pyridine core. The presence of an amino group, a difluoromethyl substituent, and a methoxy group imparts distinct chemical and physical properties to the molecule. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive moiety in drug design. The methoxy group, on the other hand, can influence the lipophilicity and electronic properties of the molecule, which are crucial for its biological activity.

The compound has a molecular formula of C₁₁H₁₁F₂N₃O and a molecular weight of approximately 241.21 g/mol. It is typically synthesized through a multi-step process involving the condensation of appropriate starting materials, followed by functional group modifications to achieve the desired structure. The exact synthetic route can vary depending on the specific requirements and available resources in different laboratories.

Synthesis Methods

The synthesis of 2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile has been reported in several studies, each highlighting different approaches to achieve high yields and purity. One common method involves the reaction of 5-(difluoromethyl)-3-methoxypyridine-2-carbaldehyde with an appropriate amine derivative under controlled conditions. This reaction typically proceeds via a nucleophilic addition followed by a subsequent cyclization step to form the desired product.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as palladium-catalyzed coupling reactions, to introduce the amino and acetonitrile functionalities onto the pyridine core. These methods offer advantages in terms of scalability and functional group tolerance, making them suitable for industrial-scale production.

Biological Activities

2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile has been evaluated for its biological activities in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are important targets in cancer therapy.

In addition to its enzymatic inhibition properties, 2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and asthma.

Clinical Applications and Research Advancements

The potential clinical applications of 2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile are currently being explored through various preclinical and early-stage clinical trials. Initial results from these studies have shown promising outcomes, with the compound demonstrating favorable pharmacokinetic profiles and low toxicity levels.

In cancer research, this compound has been tested for its efficacy against various types of cancer cells, including breast cancer, lung cancer, and colorectal cancer. Preclinical data indicate that it can effectively inhibit tumor growth and induce apoptosis in cancer cells while sparing normal cells. These findings have led to further investigations into its potential as a novel anticancer agent.

Beyond oncology, there is growing interest in evaluating the compound's anti-inflammatory properties for treating chronic inflammatory conditions. Clinical trials are underway to assess its safety and efficacy in patients with inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Preliminary results from these trials have been encouraging, suggesting that 2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile may offer new therapeutic options for these conditions.

Conclusion

2-Amino-5-(difluoromethyl)-3-methoxypyridine-6-acetonitrile (CAS No. 1804368-53-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers several advantages in drug design, including enhanced metabolic stability and improved pharmacokinetic properties. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.

The future development of this compound holds significant promise for advancing treatments in areas such as oncology and inflammatory diseases. As more data from preclinical studies and clinical trials become available, it is likely that our understanding of its full potential will continue to grow.